5-[(Z)-(4-fluorophenyl)methylidene]-2-imino-1-methyldihydro-1H-imidazol-4-one

• Molecular Formula: C11H10FN3O
• Molecular Weight: 219.21 g/mol
• IUPAC Name: (5Z)-5-[(4-fluorophenyl)methylidene]-2-imino-1-methylimidazolidin-4-one
• InChI: InChI=1S/C11H10FN3O/c1-15-9(10(16)14-11(15)13)6-7-2-4-8(12)5-3-7/h2-6H,1H3,(H2,13,14,16)/b9-6-
• InChI Key: AHUGKSXWZCATKY-TWGQIWQCSA-N
• Isomeric SMILES: CN1/C(=C\C2=CC=C(C=C2)F)/C(=O)NC1=N
• Canonical SMILES: CN1C(=CC2=CC=C(C=C2)F)C(=O)NC1=N

Description

MFCD01064685 is a chemical compound with a unique structure and properties that make it significant in various scientific fields. This compound is known for its potential applications in chemistry, biology, medicine, and industry. Understanding its synthesis, reactions, and applications can provide valuable insights into its utility and potential.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD01064685 involves specific reaction conditions and reagents. One common method includes a diastereomerically selective cyclization reaction, which does not require a separate epimerization step . This method ensures the formation of the desired stereoisomer with high selectivity.

Industrial Production Methods: Industrial production of MFCD01064685 may involve large-scale synthesis techniques that optimize yield and purity. These methods often include advanced purification steps to ensure the compound meets the required standards for its intended applications.

Chemical Reactions Analysis

Types of Reactions: MFCD01064685 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties to suit specific applications.

Common Reagents and Conditions: Common reagents used in the reactions of MFCD01064685 include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes.

Major Products Formed: The major products formed from the reactions of MFCD01064685 depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can introduce new functional groups into the compound.

Scientific Research Applications

MFCD01064685 has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it may serve as a probe for studying biological processes. In medicine, it has potential therapeutic applications, and in industry, it can be used in the production of various materials and chemicals .

Mechanism of Action

The mechanism of action of MFCD01064685 involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. Understanding these interactions is crucial for developing new applications and therapies .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to MFCD01064685 include those with analogous structures and properties. These compounds may share similar functional groups or chemical backbones, making them useful for comparative studies.

Uniqueness: MFCD01064685 stands out due to its unique combination of properties, which may include higher selectivity, stability, or reactivity compared to similar compounds. This uniqueness makes it a valuable tool in scientific research and industrial applications .

Conclusion

MFCD01064685 is a versatile compound with significant potential in various scientific fields. Its synthesis, reactions, and applications highlight its importance and utility. Continued research on this compound can lead to new discoveries and advancements in chemistry, biology, medicine, and industry.